Cas no 2229315-16-4 (methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate)

• Product Name: methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate
• CAS No: 2229315-16-4
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6092726
• PubChem ID: 165641158
• Update Time: 2025-08-04

methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate
• 2229315-16-4
• EN300-1763502

• Inchi： 1S/C13H16N2O2/c1-9(8-14)11-7-10(13(16)17-4)5-6-12(11)15(2)3/h5-7,9H,1-4H3
• InChI Key： PORAOVZGXBHADY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)C(C#N)C)N(C)C)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.3Ų

Additional information on methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate

Methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate (CAS No. 2229315-16-4): A Comprehensive Overview

Methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate, identified by the CAS registry number 2229315-16-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of organic electronic devices, making it a subject of intense research interest.

The molecular structure of methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate consists of a benzoate backbone with two key substituents: a cyanoethyl group at the meta position and a dimethylamino group at the para position. These substituents confer the compound with unique electronic and steric properties. The cyano group (-CN), being electron-withdrawing, imparts high polarity and enhances the compound's solubility in polar solvents. Conversely, the dimethylamino group (-NMe₂), an electron-donating moiety, contributes to the compound's ability to act as a nucleophile in certain reactions. This combination of functional groups makes methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate through various routes. One prominent method involves the nucleophilic substitution of a suitable benzoyl chloride derivative with a dimethylaniline derivative, followed by alkylation with a cyanomethane reagent. This multi-step process ensures high purity and yield, making it suitable for large-scale production. The compound's stability under standard storage conditions further enhances its practicality for industrial applications.

In terms of physical properties, methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in light-harvesting materials and photovoltaic devices. Additionally, the compound's fluorescence properties have been explored, showing moderate quantum yields under specific excitation conditions.

Recent research has focused on leveraging methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate as an intermediate in the synthesis of advanced polymers and oligomers. Its ability to undergo polymerization via nucleophilic addition or condensation reactions has led to the development of novel materials with tailored mechanical and electronic properties. For instance, incorporating this compound into polyurethane networks has resulted in materials with enhanced flexibility and thermal stability.

Another emerging application of methyl 3-(1-cyanoethyl)-4-(dimethylamino)benzoate lies in its use as a precursor for bioactive molecules. By modifying its functional groups, researchers have successfully synthesized analogs that exhibit potent biological activity against various disease targets. For example, derivatives of this compound have shown promise as inhibitors of key enzymes involved in cancer progression.

The environmental impact of methyl 3-(1-cyano